Cas no 1806929-41-8 (5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1806929-41-8
• MF: C₇H₅BrClF₂NO
• MW: 272.47450709343
• CID: 4866989
• Update Time: 2025-10-28

5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C7H5BrClF2NO/c8-1-3-2-12-6(9)5(13)4(3)7(10)11/h2,7,13H,1H2
• InChI Key： IOSZYAALILEDCC-UHFFFAOYSA-N
• SMILES： BrCC1C=NC(=C(C=1C(F)F)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1

Additional information on 5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-hydroxypyridine

Introduction to 5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806929-41-8)

5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806929-41-8) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of 5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-hydroxypyridine is composed of a pyridine ring substituted with a bromomethyl group, a chlorine atom, a difluoromethyl group, and a hydroxyl group. These functional groups contribute to the compound's unique chemical and biological properties. The bromomethyl group is particularly noteworthy as it can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions, making the compound a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of 5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-hydroxypyridine in the development of new drugs. One of the key areas of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific kinase enzyme, which is implicated in several cancers. The researchers found that the compound effectively disrupts the enzyme's function without causing significant toxicity to normal cells.

In addition to its enzymatic inhibition properties, 5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-hydroxypyridine has also shown promise in antiviral research. A recent study published in Antiviral Research demonstrated that the compound has significant antiviral activity against several RNA viruses, including influenza and coronavirus. The mechanism of action appears to involve interference with viral replication processes, making it a potential lead for the development of new antiviral drugs.

The synthesis of 5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-hydroxypyridine has been extensively studied to optimize yield and purity. One common synthetic route involves the reaction of 2-chloro-4-difluoromethylpyridine with bromoacetyl bromide followed by hydrolysis to introduce the hydroxyl group. This method has been refined to achieve high yields and purity levels, making it suitable for large-scale production. Another approach involves palladium-catalyzed cross-coupling reactions, which have been shown to be highly efficient and selective.

The physical properties of 5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-hydroxypyridine, such as its melting point, boiling point, and solubility, are crucial for its handling and application in various scientific contexts. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) makes it suitable for use in biological assays and drug formulation studies.

In terms of safety and handling, while 5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-hydroxypyridine is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks. Additionally, waste disposal should be conducted according to local regulations to ensure environmental safety.

The future prospects for 5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-hydroxypyridine are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential in combination therapies. For example, combining this compound with other drugs could enhance its therapeutic efficacy while reducing side effects. Furthermore, efforts are being made to develop more efficient synthetic routes to reduce production costs and improve scalability.

In conclusion, 5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806929-41-8) is a highly promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new therapeutic agents targeting various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of innovative treatments.